Cas no 35134-07-7 (3-Methoxythiophene-2-carbaldehyde)

• Product Name: 3-Methoxythiophene-2-carbaldehyde
• CAS No: 35134-07-7
• MF: C₆H₆O₂S
• MW: 142.175640583038
• MDL: MFCD01571098
• CID: 295361
• PubChem ID: 588315
• Update Time: 2025-07-18

3-Methoxythiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxythiophene-2-carbaldehyde
• 3-Methoxythiophene-2-carboxaldehyde
• 2-Thiophenecarboxaldehyde,3-methoxy-
• 2-Formyl-3-methoxythiophene
• 2-Thiophenecarboxaldehyde,3-methoxy
• 3-methoxy-2-thiophenealdehyde
• 3-Methoxy-2-thiophenecarbaldehyde
• 3-methoxy-2-thiophenecarboxaldehyde
• formyl-2 methoxy-3 thiophene
• 3-Methoxy-2-thiophenecarbaldehyde #
• MFCD01571098
• PS-3298
• FT-0767407
• 3-Methoxy-thiophene-2-carbaldehyde
• CS-0034119
• DTXSID60343223
• AKOS000280513
• Thiophene-2-carboxaldehyde, 3-methoxy-
• AI-942/42301781
• Z1201621119
• SCHEMBL3421374
• 35134-07-7
• SB17763
• GEO-01731
• 2-Thiophenecarboxaldehyde, 3-methoxy-
• BCP24382
• SY026354
• EN300-110080
• DB-069145

• MDL： MFCD01571098
• Inchi： 1S/C6H6O2S/c1-8-5-2-3-9-6(5)4-7/h2-4H,1H3
• InChI Key： KGJDTMQUUPIAEF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)OC

Computed Properties

• Exact Mass: 142.00900
• Monoisotopic Mass: 142.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Melting Point: 84℃
• Boiling Point: 255.8±20.0℃ at 760 mmHg
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 54.54000
• LogP: 1.56920
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxythiophene-2-carbaldehyde

Introduction to 3-Methoxythiophene-2-carbaldehyde (CAS No. 35134-07-7)

3-Methoxythiophene-2-carbaldehyde, with the CAS number 35134-07-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thienyl ring and a methoxy group attached to the thiophene ring, along with an aldehyde functional group at the 2-position. These structural features contribute to its diverse reactivity and biological activity.

The chemical formula of 3-Methoxythiophene-2-carbaldehyde is C₆H₆O₂S, and it has a molecular weight of approximately 142.17 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 3-Methoxythiophene-2-carbaldehyde has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of thienyl aldehyde derivatives with potent anti-inflammatory and anti-cancer activities. The researchers found that the methoxy group on the thiophene ring played a crucial role in enhancing the biological activity of these compounds.

Beyond its medicinal applications, 3-Methoxythiophene-2-carbaldehyde has also found use in materials science. Its ability to undergo various chemical reactions, such as condensation reactions with amines and hydrazines, makes it a valuable intermediate in the synthesis of functional materials. A 2020 study published in the Journal of Materials Chemistry C demonstrated the use of thienyl aldehydes, including 3-Methoxythiophene-2-carbaldehyde, in the preparation of conjugated polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthetic accessibility of 3-Methoxythiophene-2-carbaldehyde has been well-documented in the literature. A common synthetic route involves the Vilsmeier-Haack formylation of 3-methoxythiophene using phosphorus oxychloride and N,N-dimethylformamide (DMF). This method provides high yields and good purity, making it suitable for large-scale production. Additionally, alternative synthetic strategies have been developed to improve efficiency and reduce environmental impact. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The safety profile of 3-Methoxythiophene-2-carbaldehyde is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers.

In conclusion, 3-Methoxythiophene-2-carbaldehyde (CAS No. 35134-07-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.